Cas no 1864498-26-9 (N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine)

• Product Name: N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine
• CAS No: 1864498-26-9
• MF: C₁₀H₁₈FNO
• MW: 187.25442647934
• CID: 5049037
• Update Time: 2025-06-08

N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(1-fluorocyclopentyl)methyl]oxolan-3-amine
• N-((1-Fluorocyclopentyl)methyl)tetrahydrofuran-3-amine
• N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine

• Inchi： 1S/C10H18FNO/c11-10(4-1-2-5-10)8-12-9-3-6-13-7-9/h9,12H,1-8H2
• InChI Key： OEFUFUYSVIHRTQ-UHFFFAOYSA-N
• SMILES： FC1(CNC2COCC2)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3

Additional information on N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine

N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine: A Comprehensive Overview

N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine (CAS No. 1864498-26-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a cyclopentyl ring substituted with a fluorine atom and an oxolanamine moiety, making it a promising candidate for various biochemical applications.

The structural motif of N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine is particularly intriguing due to the presence of the fluorine atom, which is known to enhance metabolic stability and binding affinity in drug molecules. The oxolanamine group introduces a secondary amine functionality, which is a critical feature for further derivatization and biological activity modulation. This combination of structural elements makes the compound a versatile scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine substitution can significantly improve the bioavailability and efficacy of drug candidates. The cyclopentyl ring in N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine contributes to its favorable pharmacokinetic profile by reducing lipophilicity while maintaining solubility, thereby optimizing drug delivery systems.

The oxolanamine moiety in this compound has been extensively studied for its potential as a bioisostere for other nitrogen-containing heterocycles. This functionality allows for the creation of diverse chemical libraries and the exploration of novel binding interactions with biological targets. Recent advances in computational chemistry have enabled the prediction of binding affinities and metabolic pathways, which has accelerated the discovery process for drug development.

One of the most compelling aspects of N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine is its potential application in the treatment of neurological disorders. The fluorinated cyclopentyl group has been shown to interact with specific receptors and enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, the oxolanamine group can be modified to enhance binding to these targets, providing a dual mechanism of action that could improve therapeutic outcomes.

Recent clinical trials have begun to explore the efficacy of derivatives of N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine in treating inflammation-related conditions. The compound's ability to modulate inflammatory pathways has been highlighted in preclinical studies, where it demonstrated significant reductions in pro-inflammatory cytokine levels. This finding opens up new avenues for therapeutic intervention in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled the efficient production of this compound on both laboratory and industrial scales.

In conclusion, N-[(1-Fluorocyclopentyl)methyl]oxolan-3-amine (CAS No. 1864498-26-9) represents a cutting-edge compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.